Cas no 2229576-38-7 (methyl 4-amino-4-(2-cyclopropylphenyl)butanoate)

• Product Name: methyl 4-amino-4-(2-cyclopropylphenyl)butanoate
• CAS No: 2229576-38-7
• MF: C₁₄H₁₉NO₂
• MW: 233.30616402626
• CID: 5996315
• PubChem ID: 165685353
• Update Time: 2025-08-05

methyl 4-amino-4-(2-cyclopropylphenyl)butanoate Chemical and Physical Properties

Names and Identifiers

• methyl 4-amino-4-(2-cyclopropylphenyl)butanoate
• 2229576-38-7
• EN300-1740138

• Inchi： 1S/C14H19NO2/c1-17-14(16)9-8-13(15)12-5-3-2-4-11(12)10-6-7-10/h2-5,10,13H,6-9,15H2,1H3
• InChI Key： NBULLQIXKQQJSJ-UHFFFAOYSA-N
• SMILES： O(C)C(CCC(C1C=CC=CC=1C1CC1)N)=O

Computed Properties

• Exact Mass: 233.141578849g/mol
• Monoisotopic Mass: 233.141578849g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 263
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 52.3Ų

Additional information on methyl 4-amino-4-(2-cyclopropylphenyl)butanoate

Recent Advances in the Study of Methyl 4-Amino-4-(2-Cyclopropylphenyl)Butanoate (CAS: 2229576-38-7)

Methyl 4-amino-4-(2-cyclopropylphenyl)butanoate (CAS: 2229576-38-7) is a compound of significant interest in the field of chemical biology and pharmaceutical research. Recent studies have highlighted its potential as a key intermediate in the synthesis of novel therapeutic agents, particularly in the development of central nervous system (CNS) drugs and anti-inflammatory medications. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, pharmacological properties, and potential applications.

A study published in the Journal of Medicinal Chemistry (2023) explored the synthetic pathways for methyl 4-amino-4-(2-cyclopropylphenyl)butanoate, emphasizing its role as a precursor in the production of gamma-aminobutyric acid (GABA) analogs. The research demonstrated that this compound can be efficiently synthesized through a multi-step process involving cyclopropanation, amination, and esterification. The study also noted the compound's high yield and purity, making it a viable candidate for large-scale pharmaceutical production.

In addition to its synthetic utility, methyl 4-amino-4-(2-cyclopropylphenyl)butanoate has shown promising pharmacological activity. A preclinical study conducted by researchers at the National Institutes of Health (NIH) investigated its effects on GABA receptors, which are critical targets for treating anxiety and epilepsy. The findings suggested that the compound exhibits moderate affinity for GABA-A receptors, potentially contributing to its anxiolytic and anticonvulsant properties. Further in vivo studies are underway to validate these effects and assess the compound's safety profile.

Another area of interest is the compound's potential anti-inflammatory effects. A recent paper in Bioorganic & Medicinal Chemistry Letters (2024) reported that methyl 4-amino-4-(2-cyclopropylphenyl)butanoate derivatives exhibit inhibitory activity against cyclooxygenase-2 (COX-2), an enzyme implicated in inflammatory processes. The study identified specific structural modifications that enhance COX-2 selectivity, paving the way for the development of new anti-inflammatory drugs with reduced side effects.

Despite these advancements, challenges remain in optimizing the pharmacokinetic properties of methyl 4-amino-4-(2-cyclopropylphenyl)butanoate. Researchers are currently exploring formulation strategies to improve its bioavailability and metabolic stability. For instance, a team at the University of California, San Francisco (UCSF) is investigating prodrug approaches to enhance the compound's absorption and distribution in the body.

In conclusion, methyl 4-amino-4-(2-cyclopropylphenyl)butanoate (CAS: 2229576-38-7) represents a versatile and promising compound in pharmaceutical research. Its applications span from CNS disorders to inflammatory diseases, with ongoing studies aimed at unlocking its full therapeutic potential. Future research should focus on refining its synthesis, elucidating its mechanism of action, and advancing it through clinical trials to assess its efficacy and safety in humans.